N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H10BrN3O2S2/c15-10-5-3-9(4-6-10)8-21-14-18-17-13(22-14)16-12(19)11-2-1-7-20-11/h1-7H,8H2,(H,16,17,19)
• InChI Key: GLTOQJPCYJWKIL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)Br
• Molecular Formula: C14H10BrN3O2S2
• Molecular Weight: 396.3 g/mol
• CAS No.: 392302-72-6

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, furan-carboxamide derivatives have been synthesized and characterized as potent inhibitors of the influenza A H5N1 virus. Another example is the synthesis of N-(4-bromophenyl)furan-2-carboxamide, which was achieved by the reaction of furan-2-carbonyl chloride and 4-bromoaniline in the presence of Et3N.

Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis and reactivity of furan-2-carboxamide derivatives have been extensively studied, demonstrating their versatility in chemical reactions. For example, the synthesis of N-(1-Naphthyl)furan-2-carboxamide involves coupling naphthalen-1-amine with furan-2-carbonyl chloride, followed by treatment with excess P2S5 to obtain the corresponding thioamide. This process is a foundational step in creating various furan-2-carboxamide derivatives through electrophilic substitution reactions, including nitration, bromination, formylation, and acylation (А. Aleksandrov & М. М. El’chaninov, 2017). Similarly, the synthesis of 8-(furan-2-yl)-4,5-dihydroacenaphtho[5,4-d]thiazole from 1,2-dihydroacenaphthylen-5-amine showcases the potential for creating diverse electrophilic substitution products (A. Aleksandrov & M. Elchaninov, 2017).

Photodynamic Therapy Applications

The synthesis of novel zinc phthalocyanine derivatives demonstrates the application of furan-2-carboxamide derivatives in photodynamic therapy (PDT) for cancer treatment. These compounds, characterized by their high singlet oxygen quantum yield and good fluorescence properties, are potential Type II photosensitizers for PDT, highlighting the therapeutic potential of furan-2-carboxamide derivatives in oncology (M. Pişkin, E. Canpolat, & Ö. Öztürk, 2020).

Antimicrobial and Antifungal Activities

Furan-2-carboxamide-bearing thiazole compounds have been synthesized and evaluated for their antimicrobial activity. These compounds exhibit good antimicrobial efficacy against various Gram-negative and Gram-positive bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Sukriye Cakmak et al., 2022).

Mechanism of Action

Target of action

Compounds with similar structures have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure and functional groups of the compound.

Mode of action

The compound’s interaction with its targets would likely involve the formation of covalent or non-covalent bonds, leading to changes in the target’s structure or function .

Biochemical pathways

The affected pathways would depend on the compound’s targets. For example, if the compound targets a protein involved in a specific biochemical pathway, it could inhibit or enhance that pathway .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on factors such as its size, polarity, and solubility. For example, compounds with high solubility in water and lipids are generally well absorbed and distributed throughout the body .

Result of action

The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. These effects could range from changes in gene expression to alterations in cellular metabolism .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability .